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Compound of Interest

Compound Name: 2,4'-Dichlorobenzophenone

Cat. No.: B146651

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4'-Dichlorobenzophenone is a versatile chlorinated aromatic ketone that serves as a crucial
intermediate in various organic syntheses. Its chemical structure, featuring two chlorine atoms
on separate phenyl rings and a central carbonyl group, provides multiple reactive sites for
constructing complex molecular architectures. These application notes provide detailed
protocols for the use of 2,4'-Dichlorobenzophenone in the synthesis of antifungal agents and
as a photoinitiator in polymerization reactions. Additionally, a protocol for its synthesis via
Friedel-Crafts acylation is described.

Synthesis of Antifungal Agents: The Sertaconazole
Pathway

2,4'-Dichlorobenzophenone is a key precursor for the synthesis of imidazole antifungal
agents, such as sertaconazole. The synthesis begins with the reduction of the benzophenone
to the corresponding alcohol, followed by a series of substitutions to build the final active
pharmaceutical ingredient.

Reaction Pathway for Sertaconazole Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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